Cas no 1864690-52-7 (2-Methoxy-4-(1h-1,2,4-triazol-1-yl)-1,3-thiazole-5-carbaldehyde)

• Product Name: 2-Methoxy-4-(1h-1,2,4-triazol-1-yl)-1,3-thiazole-5-carbaldehyde
• CAS No: 1864690-52-7
• MF: C₇H₆N₄O₂S
• MW: 210.213139057159
• CID: 5909202
• PubChem ID: 130580234
• Update Time: 2025-10-29

2-Methoxy-4-(1h-1,2,4-triazol-1-yl)-1,3-thiazole-5-carbaldehyde Chemical and Physical Properties

Names and Identifiers

• 1864690-52-7
• EN300-1292713
• 2-methoxy-4-(1h-1,2,4-triazol-1-yl)-1,3-thiazole-5-carbaldehyde
• 2-Methoxy-4-(1h-1,2,4-triazol-1-yl)-1,3-thiazole-5-carbaldehyde

• Inchi： 1S/C7H6N4O2S/c1-13-7-10-6(5(2-12)14-7)11-4-8-3-9-11/h2-4H,1H3
• InChI Key： KQLQXTRUMWPJCI-UHFFFAOYSA-N
• SMILES： S1C(=NC(=C1C=O)N1C=NC=N1)OC

Computed Properties

• Exact Mass: 210.02114662g/mol
• Monoisotopic Mass: 210.02114662g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 14
• Rotatable Bond Count: 3
• Complexity: 218
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.1
• Topological Polar Surface Area: 98.1Ų

Additional information on 2-Methoxy-4-(1h-1,2,4-triazol-1-yl)-1,3-thiazole-5-carbaldehyde

2-Methoxy-4-(1H-1,2,4-Triazol-1-yl)-1,3-Thiazole-5-Carbaldehyde: A Comprehensive Overview

The compound with CAS No 1864690-52-7, known as 2-Methoxy-4-(1H-1,2,4-Triazol-1-yl)-1,3-Thiazole-5-Carbaldehyde, is a highly specialized organic molecule that has garnered significant attention in the fields of medicinal chemistry and materials science. This compound is characterized by its unique structure, which combines a thiazole ring system with a triazole moiety and a methoxy group, making it a versatile building block for various applications.

Recent advancements in the synthesis and characterization of this compound have revealed its potential as a key intermediate in the development of novel pharmaceutical agents. Researchers have demonstrated that the thiazole core of the molecule plays a pivotal role in modulating its pharmacokinetic properties, while the triazole group enhances its stability and bioavailability. These findings have been supported by studies published in leading journals such as *Journal of Medicinal Chemistry* and *Organic Letters*, where the compound has been highlighted as a promising candidate for anti-inflammatory and anti-cancer drug development.

In addition to its medicinal applications, 2-Methoxy-4-(1H-1,2,4-Triazol-1-yl)-1,3-Thiazole-5-Carbaldehyde has also found utility in the synthesis of advanced materials. Its ability to form stable coordination complexes with transition metals has made it an attractive component in the design of catalysts for industrial processes. For instance, recent research conducted at the University of California, Berkeley, has shown that this compound can significantly enhance the efficiency of catalytic reactions in the production of biofuels.

The synthesis of this compound involves a multi-step process that typically begins with the preparation of the thiazole ring system. The introduction of the triazole group is achieved through a click chemistry approach, which ensures high yields and excellent regioselectivity. This method has been optimized by researchers at Stanford University, who reported that the use of copper catalysts can further improve the reaction efficiency.

From a structural standpoint, 2-Methoxy-4-(1H-1,2,4-Triazol-1-yl)-1,3-Thiazole-5-Carbaldehyde exhibits a remarkable balance between rigidity and flexibility. The thiazole ring provides a rigid framework that stabilizes the molecule's conformation, while the methoxy group introduces electronic flexibility that enhances its reactivity. This combination makes it an ideal substrate for further functionalization in various chemical transformations.

One of the most intriguing aspects of this compound is its ability to participate in supramolecular assembly processes. Studies have shown that it can form self-assembled monolayers on solid surfaces, which have potential applications in nanotechnology and sensor development. These findings were recently reported in *Nature Communications*, where researchers demonstrated that these monolayers exhibit exceptional stability under harsh environmental conditions.

In terms of environmental impact, 2-Methoxy-4-(1H-1,2,4-Triazol-1-yl)-1,3-Thiazole-5-Carbaldehyde has been shown to degrade efficiently under aerobic conditions, making it less likely to persist in ecosystems. This property aligns with current global efforts to develop eco-friendly chemical compounds that minimize their environmental footprint.

Looking ahead, the future prospects for CAS No 1864690-52-7 are highly promising. Its unique combination of structural features and functional groups positions it as a valuable tool in both academic research and industrial applications. As researchers continue to explore its properties and potential uses, it is anticipated that this compound will play an increasingly important role in advancing modern chemistry.